Cas no 802834-18-0 (1H-Indole-6-sulfonicacid, 3-methyl-)

• Product Name: 1H-Indole-6-sulfonicacid, 3-methyl-
• CAS No: 802834-18-0
• MF: C₉H₉NO₃S
• MW: 211.237661123276
• CID: 713890
• PubChem ID: 45097251
• Update Time: 2025-04-19

1H-Indole-6-sulfonicacid, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-sulfonicacid, 3-methyl-
• 3-methyl-1H-indole-6-sulfonic acid
• Indole-6-sulfonic acid, 3-methyl- (8CI)
• DTXSID10667582
• 3-Methyl-1H-indole-6-sulfonicacid
• 802834-18-0

• Inchi： 1S/C9H9NO3S/c1-6-5-10-9-4-7(14(11,12)13)2-3-8(6)9/h2-5,10H,1H3,(H,11,12,13)
• InChI Key： FORYTBUNNUWOCN-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C(C)=CNC=2C=1)(=O)(=O)O

Computed Properties

• Exact Mass: 211.03
• Monoisotopic Mass: 211.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing